N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C16H13N3O4S/c20-14(9-11-2-1-7-24-11)17-16-19-18-15(23-16)10-3-4-12-13(8-10)22-6-5-21-12/h1-4,7-8H,5-6,9H2,(H,17,19,20)
• InChI Key: UNSFLXDIMRITSX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=NN=C(O3)NC(=O)CC4=CC=CS4
• Molecular Formula: C16H13N3O4S
• Molecular Weight: 343.4 g/mol

Description

N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C16H13N3O4S and its molecular weight is 343.36. The purity is usually 95%.
BenchChem offers high-quality N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Several studies have synthesized derivatives of this compound class to evaluate their antimicrobial and antifungal potentials. For instance, compounds synthesized by Gul et al. (2017) demonstrated significant antimicrobial activity against selected microbial species, highlighting their potential as therapeutic agents in combating infections (Gul et al., 2017). Similarly, Çavușoğlu et al. (2018) reported the synthesis of triazole-oxadiazoles with potent antifungal and apoptotic effects against Candida species, suggesting a new avenue for antifungal therapy development (Çavușoğlu et al., 2018).

Anticancer Activities

Compounds derived from this class have also been investigated for their anticancer properties. Ravinaik et al. (2021) synthesized N-substituted derivatives showing moderate to excellent anticancer activity against various cancer cell lines, offering insights into the design of new anticancer agents (Ravinaik et al., 2021).

Enzyme Inhibitory Activities

The enzyme inhibitory potential of these derivatives has been a focus of research as well. Abbasi et al. (2019) explored the synthesis of new sulfonamides with benzodioxane and acetamide moieties, showing substantial inhibitory activity against α-glucosidase and acetylcholinesterase, indicating their potential in treating diseases related to enzyme dysfunction (Abbasi et al., 2019).

Structural and Computational Studies

Research also extends into structural and computational evaluations of these compounds, with studies like that of Li Ying-jun (2012) conducting NMR analysis of novel derivatives to elucidate their structure and potential isomeric behaviors (Li Ying-jun, 2012).